Cas no 867136-04-7 (N-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}benzamide)

• Product Name: N-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}benzamide
• CAS No: 867136-04-7
• MF: C₂₁H₂₄N₄OS₂
• MW: 412.571461677551
• CID: 6479524
• Update Time: 2025-07-16

N-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}benzamide
• N-[4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl]benzamide

• Inchi： 1S/C21H24N4OS2/c1-23(2)18-10-8-17(9-11-18)20(27)24-12-14-25(15-13-24)21(28)22-19(26)16-6-4-3-5-7-16/h3-11H,12-15H2,1-2H3,(H,22,26,28)
• InChI Key： AVSDRDFKINGLOA-UHFFFAOYSA-N
• SMILES： C(NC(N1CCN(C(C2=CC=C(N(C)C)C=C2)=S)CC1)=S)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}benzamide

Professional Introduction to Compound with CAS No. 867136-04-7 and Product Name: N-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}benzamide

Compound with the CAS number 867136-04-7 and the product name N-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The detailed chemical composition and functional groups present in this molecule contribute to its unique pharmacological properties, making it a subject of intense research interest.

The molecular structure of this compound features a benzamide core linked to a piperazine moiety, which is further modified by a benzenecarbothioyl group. The presence of these functional groups imparts specific chemical reactivity and biological activity, making it a valuable candidate for further investigation. The benzamide group is known for its role in various pharmacological agents, while the piperazine moiety is frequently encountered in drugs targeting central nervous system disorders. The benzenecarbothioyl group adds an additional layer of complexity, potentially influencing the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The compound in question, with its unique structural features, has been explored for its potential as a modulator of neurotransmitter receptors and ion channels. Preliminary studies suggest that it may exhibit properties similar to those of known pharmacological agents used in the treatment of neurological and psychiatric disorders. The dimethylamino group present in the molecule is particularly noteworthy, as it can influence the compound's solubility and bioavailability, critical factors in drug development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and multi-step organic transformations, have been employed to construct the complex molecular framework. The synthesis process not only highlights the expertise required in pharmaceutical chemistry but also underscores the importance of innovative methodologies in developing new therapeutic agents.

One of the most compelling aspects of this compound is its potential therapeutic applications. Research has indicated that it may have neuroprotective properties, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to interact with specific neurotransmitter receptors suggests that it could be effective in managing conditions like depression and anxiety. These findings are particularly exciting given the unmet medical needs associated with these disorders.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed that it can modulate key neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in various neurological disorders. In vivo studies have further supported these findings, demonstrating that the compound can produce effects similar to those observed with known pharmacological agents. These results provide a strong foundation for further clinical development and testing.

The development of new drugs is often hampered by challenges related to drug metabolism and toxicity. However, preliminary data suggest that this compound exhibits favorable metabolic profiles and low toxicity levels. This is particularly important as it reduces the risk of adverse effects associated with long-term use. Furthermore, its potential to be metabolized into inactive or less active compounds could enhance its safety profile, making it a more attractive candidate for clinical translation.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in computational methods and synthetic techniques. The development of this compound exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By leveraging cutting-edge technologies and integrating knowledge from various scientific disciplines, researchers can accelerate the discovery and development of new therapeutic agents.

Future research on this compound will focus on optimizing its pharmacological properties and exploring new applications. This includes investigating its interactions with other biological targets and evaluating its efficacy in treating a broader range of diseases. Additionally, efforts will be made to develop derivatives with enhanced potency and improved pharmacokinetic profiles. These endeavors are expected to contribute significantly to the advancement of pharmaceutical science.

In conclusion, Compound with CAS No. 867136-04-7 and product name N-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}benzamide represents a promising advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a valuable candidate for further research into treating neurological and psychiatric disorders. With ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications, this compound holds significant potential for improving patient care.